Cas no 1805346-72-8 (4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine)

• Product Name: 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine
• CAS No: 1805346-72-8
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4811160
• Update Time: 2025-06-29

4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-2-4-5(13)1-6(8(10)11)14-7(4)3-12/h1,8H,2H2,(H2,13,14)
• InChI Key： PCIXFOFUXRPIBV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)N=C(C(F)F)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine

Chemical Profile of 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1805346-72-8)

4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service Number (CAS No. 1805346-72-8), is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, particularly its amino, cyano, chloromethyl, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine consists of a pyridine core substituted with multiple functional groups. The presence of an amino group at the 4-position enhances its reactivity and potential for further derivatization, while the cyano group at the 2-position introduces a polar electron-withdrawing effect. The chloromethyl group at the 3-position provides a site for nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the difluoromethyl group at the 6-position contributes to metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer. Specifically, 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine has been investigated for its potential role as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The combination of electron-withdrawing and electron-donating groups allows for fine-tuning of its pharmacokinetic properties. For instance, the amino group can be further functionalized to introduce additional pharmacophoric elements, while the chloromethyl group serves as a handle for linking other moieties via cross-coupling reactions such as Suzuki or Heck couplings. These attributes make 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine an invaluable building block for constructing complex drug molecules.

Recent research has highlighted the compound's potential in addressing unmet medical needs. For example, studies have shown that derivatives of this molecule exhibit inhibitory activity against kinases and other targets implicated in cancer progression. The cyano group's ability to interact with metal ions also suggests possible applications in metallodrug development, where coordination with transition metals can enhance bioactivity. Furthermore, the difluoromethyl substitution pattern is known to improve binding affinity and reduce metabolic degradation, making it an attractive feature for drug candidates.

The synthesis of 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The multi-step process typically involves functional group interconversions and regioselective modifications to achieve the desired structure. Advances in catalytic methods have enabled more efficient routes to this compound, reducing reaction times and improving yields. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group with high precision.

The pharmaceutical industry has taken note of the promising properties of this compound. Several academic groups and biotech companies have reported novel derivatives with enhanced biological activity compared to parent compounds. These derivatives are being evaluated in preclinical studies to assess their safety and efficacy profiles before moving into human trials. The growing body of evidence supporting the therapeutic potential of 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine underscores its importance as a scaffold for drug discovery.

From a chemical biology perspective, understanding the mechanism of action of this compound is crucial for optimizing its therapeutic use. Computational modeling techniques have been employed to predict how it interacts with biological targets at the molecular level. These studies provide insights into how structural modifications can enhance binding affinity and selectivity. Additionally, proteomics and metabolomics approaches are being used to identify downstream effects following exposure to this compound.

The environmental impact of synthesizing and using 4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine is another consideration that merits attention. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste generation and hazardous byproducts. For example, solvent-free reactions or catalytic processes using recyclable materials are being explored as alternatives to traditional methods.

In conclusion,4-Amino-3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1805346-72-8) represents a fascinating subject of study with significant implications for pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in addressing global health challenges.